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Compound of Interest

Compound Name: Paxillin

Cat. No.: B1203293

These protocols provide a comprehensive guide for researchers, scientists, and drug
development professionals to investigate the phosphorylation status of paxillin, a key focal
adhesion adapter protein. Accurate measurement of paxillin phosphorylation is critical for
understanding cellular processes such as cell adhesion, migration, and signaling.

Introduction

Paxillin is a multi-domain scaffold protein that plays a pivotal role in the integration of signals
from the extracellular matrix to the actin cytoskeleton.[1][2][3] Its function and localization are
tightly regulated by post-translational modifications, most notably phosphorylation on tyrosine
and serine residues.[1][3][4][5] Key phosphorylation sites include Tyrosine 31 (Y31), Tyrosine
118 (Y118), and Serine 273 (S273).[2][4] Phosphorylation of these sites by kinases such as
Focal Adhesion Kinase (FAK), Src family kinases, and p21-activated kinase (PAK) modulates
paxillin's interaction with other signaling molecules, thereby influencing focal adhesion
dynamics and cell motility.[1][6][7][8][9]

This document outlines two primary methods for the analysis of paxillin phosphorylation:
Immunoprecipitation followed by Western Blotting, and a direct Western Blotting approach.

Signaling Pathway of Paxillin Phosphorylation

Integrin engagement with the extracellular matrix triggers the recruitment and
autophosphorylation of FAK at Y397, creating a binding site for Src family kinases.[8] The FAK-
Src complex then phosphorylates paxillin at tyrosine residues Y31 and Y118.[2][10]
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Separately, the activation of small GTPases like Rac can lead to the activation of PAK, which in
turn phosphorylates paxillin at serine 273.[6][7] This phosphorylation event is crucial for
regulating the turnover of focal adhesions.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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